BENGHE Methodological & Application

Check Availability & Pricing

Clarification Regarding the Topic "J1038"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: J1038

Cat. No.: B15583531

Subject: Analytical Methods for J1038 Detection

It has come to our attention that the designation "J1038" primarily refers to the astronomical
object SDSS J1038+4849, a well-documented galaxy cluster. This celestial body is most
famously recognized for its appearance as a "smiley face" due to the phenomenon of
gravitational lensing.[1][2][3]

The analytical methods requested, such as ELISA, HPLC, and mass spectrometry, are
laboratory techniques designed for the detection and quantification of molecules, proteins, and
other chemical or biological substances. These methods are fundamental to fields like
biochemistry, pharmacology, and molecular biology.

Given that J1038 is a large-scale astronomical structure and not a chemical or biological entity,
the application of these analytical techniques is not relevant for its detection or
characterization. The "detection” and study of galaxy clusters like SDSS J1038+4849 are
conducted through astronomical observations using telescopes that analyze various forms of
electromagnetic radiation (e.g., visible light, X-rays) and study gravitational effects.[1][2]

Therefore, we are unable to provide detailed application notes, experimental protocols, or
signaling pathways for "J1038 detection” using the specified analytical methods, as the
premise of the request is based on a misunderstanding of the subject matter.

Should your inquiry be related to a different entity designated as "J31038" within a biological or
chemical context, we kindly request you to provide a more specific identifier (e.g., a full
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compound name, CAS number, or protein accession number) to enable a precise and relevant
response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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